N-benzyl-2-(4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-benzyl-2-[4-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C18H22F3N5O2/c1-24-16(18(19,20)21)23-26(17(24)28)14-7-9-25(10-8-14)12-15(27)22-11-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3,(H,22,27)
• InChI Key: PZDAXMHEDNWESA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)CC(=O)NCC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C18H22F3N5O2
• Molecular Weight: 397.4 g/mol

Description

N-benzyl-2-(4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C18H22F3N5O2 and its molecular weight is 397.402. The purity is usually 95%.
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Scientific Research Applications

• Drug Metabolism and Excretion:

  • SB-649868, a compound structurally related to benzofurancarboxamide, was studied for its metabolism and excretion patterns in humans. The drug was extensively metabolized, primarily through oxidation of the benzofuran ring, and eliminated mainly via feces, with a long apparent half-life indicating the presence of slowly cleared metabolites. This study highlights the importance of understanding the metabolic pathways and excretion mechanisms of similar compounds for their effective and safe use in therapeutics (Renzulli et al., 2011).

• Pharmacodynamics and Receptor Binding:

  • The compound DU 125530, a selective 5-HT(1A) antagonist structurally related to piperazinyl derivatives, demonstrated potential applications in treating anxiety and mood disorders. This study utilized PET imaging to evaluate the receptor occupancy in the human brain, showing a dose-dependent occupancy and a strong correlation with plasma levels, indicating the compound's potential therapeutic effects and the importance of dosage control for efficacy and safety (Rabiner et al., 2002).

• Chemical Structure and Biological Activity Relationship:

  • The compound LQFM032, a novel compound containing a piperazine moiety, demonstrated anxiolytic-like effects through benzodiazepine and nicotinic pathways without affecting mnemonic activity. This study illustrates the intricate relationship between chemical structure, particularly of the piperazine class, and biological activity, which is crucial in drug design and understanding the potential applications of similar compounds (Brito et al., 2017).

• Potential Therapeutic Applications:

  • ABT-384, an inhibitor of 11β-hydroxysteroid dehydrogenase type 1, showed extensive metabolism in humans with potential therapeutic implications for diseases involving corticosteroid imbalances. The study emphasized the drug's metabolic profile and potential interactions, important factors in the clinical application of similar compounds (An et al., 2013).